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4-Methylcatechol, also known as homocatechol or toluene-3, 4-diol, belongs to the class of organic compounds known as catechols. Catechols are compounds containing a 1, 2-benzenediol moiety. 4-Methylcatechol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Methylcatechol has been detected in multiple biofluids, such as feces, urine, and blood. Outside of the human body, 4-methylcatechol can be found in arabica coffee, beer, cocoa powder, and coffee. This makes 4-methylcatechol a potential biomarker for the consumption of these food products.
4-methylcatechol is a methylcatechol having a single methyl substituent at the 4-position. It has been isolated from Picea abies. It has a role as a hapten, a carcinogenic agent, an antioxidant, a human metabolite and a plant metabolite.